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Compound of Interest

2-(Piperidin-1-
Compound Name:
ylmethyl)phenylboronic acid

Cat. No. B1307817

This guide provides a summary of the available safety information for 2-(Piperidin-1-
ylmethyl)phenylboronic acid (CAS No: 878289-33-9), intended for researchers, scientists,
and professionals in drug development. The data presented is compiled from publicly available
information from chemical suppliers and should be used as a reference. For comprehensive
safety information, it is imperative to consult the official Safety Data Sheet (SDS) provided by
the manufacturer.

Data Presentation

The following tables summarize the known identity, hazard classifications, and physical and
chemical properties of 2-(Piperidin-1-yImethyl)phenylboronic acid and related compounds.

Table 1: Chemical Identification
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Identifier Value

2-(Piperidin-1-ylmethyl)phenylboronic
acid[1][2][3]

Chemical Name

CAS Number 878289-33-9[1][2][3]
Molecular Formula C12H18BNO2[1][2]
Molecular Weight 219.09 g/mol [1][2]

| IUPAC Name | (2-(piperidin-1-ylmethyl)phenyl)boronic acid[1] |

Table 2: Hazard Identification

Hazard Classification Details
GHS Pictogram GHSO07 (Exclamation Mark)[1]
Signal Word Warning[1]

H315: Causes skin irritation[4][5][6] H319:
Hazard Statements Causes serious eye irritation[2][4][6] H335: May

cause respiratory irritation[3][4][7]

| Precautionary Statements | P261: Avoid breathing dust/fume/gas/mist/vapours/spray[8] P264:
Wash skin thoroughly after handling[8] P271: Use only outdoors or in a well-ventilated area[8]
P280: Wear protective gloves/eye protection/face protection[8] P302+P352: IF ON SKIN: Wash
with plenty of soap and water[8] P304+P340: IF INHALED: Remove person to fresh air and
keep comfortable for breathing[9] P305+P351+P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[9]
P312: Call a POISON CENTER/doctor if you feel unwell[9] |

Table 3: Toxicological and Physical Data (Including Related Compounds)
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Property Value Note

. Based on data for
Harmful if swallowed[10]

Acute Oral Toxicity [11] Phenylboronic acid
(Category 4)[10][11]
o ] ) ] Based on data for a related
Acute Dermal Toxicity Harmful in contact with skin[12] ) ) o
boronic acid derivative[12]
) o . Based on data for a related
Acute Inhalation Toxicity Harmful if inhaled[12]

boronic acid derivative[12]

216 -219 °C (421 - 426 °F)[10]  Data for Phenylboronic

Melting Point )
[13] acid[10][13]

| Storage Temperature | Room Temperature[1] | Specific to 2-(Piperidin-1-
ylmethyl)phenylboronic acid |

Experimental Protocols

While specific experimental data for 2-(Piperidin-1-ylmethyl)phenylboronic acid is not
publicly available, the hazard classifications are typically determined using standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). The following are summaries of the likely methodologies used to assess
the hazards identified.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)

These guidelines provide methods for determining the acute oral toxicity of a substance.[1] The
primary goal is to identify the dose that causes adverse effects or mortality after a single oral
administration and to classify the substance according to the Globally Harmonised System
(GHS).[1]

e Principle: A test substance is administered orally to a group of fasted animals (typically rats)
in a stepwise procedure.[14]

» Methodology (Fixed Dose Procedure - OECD 420):
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[e]

A sighting study is performed to determine the appropriate starting dose.

o

Groups of animals of a single sex (usually females) are dosed at fixed levels (e.g., 5, 50,
300, 2000 mg/kg).[11][14]

o

Animals are observed for signs of toxicity and mortality for up to 14 days.[11]

[¢]

The dose level that produces evident toxicity but no mortality is identified.

o Data Analysis: The results are used to classify the substance into a GHS category for acute
oral toxicity.

In Vitro Skin Irritation (OECD Guideline 439)

This in vitro test method is used to identify chemicals that are irritant to the skin.[13] It utilizes a
reconstructed human epidermis (RhE) model that mimics the properties of human skin.[13][15]

e Principle: The test chemical is applied topically to the RhE tissue. Irritant chemicals are
identified by their ability to decrease cell viability below a defined threshold.[10]

o Methodology:
o The test substance is applied to the surface of triplicate RhE tissue models.[15]

o After a defined exposure period (e.g., 60 minutes), the substance is removed by rinsing.
[16]

o The tissues are incubated for a post-exposure period (e.g., 42 hours).[15]
o Cell viability is measured using a colorimetric assay, such as the MTT assay.[15]

o Data Analysis: If the mean cell viability is reduced to < 50% of the negative control, the
chemical is classified as a skin irritant (GHS Category 2).[13][15]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline describes the procedure for assessing the potential of a substance to cause eye
irritation or serious eye damage.[17]
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e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal (typically a rabbit), with the untreated eye serving as a control.[17]
[18]

o Methodology:
o An initial test is performed on a single animal.[18]

o The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and
conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[17][19]

o If a corrosive or severe irritant effect is not observed, the response is confirmed using up
to two additional animals.[18]

o The duration of the study is sufficient to evaluate the reversibility of the effects, typically up
to 21 days.[17][19]

o Data Analysis: The scores for corneal opacity, iritis, and conjunctival redness and swelling
are used to classify the substance into a GHS category for eye irritation or serious eye
damage.[20]

Mandatory Visualization

The following diagrams illustrate the logical workflow for handling and responding to exposure
to a chemical with the hazard profile of 2-(Piperidin-1-ylmethyl)phenylboronic acid.
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Chemical Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

IStep 2
Y

[ Use in Well-Ventilated Area j

(Fume Hood)

During Use

Potential Exposure Occurs

[ Skin Contact j [ Eye Contact j [ Inhalation j

Rinse with Water (15 min)
Remove Contact Lenses

Wash with Soap & Water

Move to Fresh Air

Seek Medical Attention
If Irritation Persists

Click to download full resolution via product page

Caption: Workflow for handling and first aid response for an irritant chemical.
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Hazard Identification

GHSO07 Pictogram
Signal Word: Warning

Hazard Statements

H315: Causes skin irritation | H319: Causes serious eye irritation | H335: May cause respiratory irritation

Prevention
P261: Avoid breathing dust P280: Wear protective gloves/eye protection

Response
P302+P352: Skin - Wash with soap/water P305+P351+P338: Eyes - Rinse with water P304+P340: Inhalation - Move to fresh air

Storage & Disposal

Store in a well-ventilated place. Keep container tightly closed.|Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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